Cas no 69020-46-8 (12-[(2,4,6-trinitrophenyl)amino]dodecanoic acid)

• Product Name: 12-[(2,4,6-trinitrophenyl)amino]dodecanoic acid
• CAS No: 69020-46-8
• MF: C₁₈H₂₆N₄O₈
• MW: 426.421044826508
• CID: 1731970
• PubChem ID: 191889
• Update Time: 2025-04-21

12-[(2,4,6-trinitrophenyl)amino]dodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-[(2,4,6-trinitrophenyl)amino]dodecanoic acid
• 12-(2,4,6-trinitroanilino)dodecanoic acid
• SCHEMBL8357738
• DTXCID40141567
• Trinitrophenylaminolauric acid
• A839944
• DTXSID20219076
• Dodecanoic acid, 12-((2,4,6-trinitrophenyl)amino)-
• 69020-46-8

• Inchi： 1S/C18H26N4O8/c23-17(24)10-8-6-4-2-1-3-5-7-9-11-19-18-15(21(27)28)12-14(20(25)26)13-16(18)22(29)30/h12-13,19H,1-11H2,(H,23,24)
• InChI Key： DJINBJNBDLKVFO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCNC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 426.17518
• Monoisotopic Mass: 426.17506380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 187Ų

Experimental Properties

• PSA: 178.75